Cas no 50397-64-3 (Methyl P-Toluenesulfonylacetate)

Methyl P-Toluenesulfonylacetate Properties

Names and Identifiers

• Methyl p-toluenesulphonylacetate
• p-Toluenesulphonylacetic acid methyl ester
• 2-(4-methylphenyl)sulfonylacetic acid methyl ester
• methyl 2-(4-methylphenyl)sulfonylacetate
• METHYL-P-TOLUENESULPHONYLACETATE
• methyl 2-tosylacetate
• methyl para-toluene sulphonyl acetate
• methyl para-toluenesulfonylacetate
• methyl p-methylphenylsulfonylacetate
• methyl tosylacetate
• Methylp-toluenesulfonylacetate
• Methyl 4-methylphenylsulfonylacetate
• 50397-64-3
• MFCD00025885
• Methyl [(4-methylphenyl)sulfonyl]acetate #
• DTXSID00964653
• Methyl (4-methylbenzene-1-sulfonyl)acetate
• 8M-741
• FT-0628799
• Methyl (p-tolylsulfonyl)acetate
• methyl 2-[(4-methylphenyl)sulfonyl]acetate
• SCHEMBL4022229
• methyl (4-methylphenylsulfonyl)acetate
• SMR000335318
• methyl 2-(p-tolylsulfonyl)acetate
• CHEMBL1570902
• Acetic acid, [(4-methylphenyl)sulfonyl]-, methyl ester
• HMS2667M04
• AKOS005101963
• Methyl [(4-methylphenyl)sulfonyl]acetate
• METHYL ((4-METHYLPHENYL)SULFONYL)ACETATE
• MLS000721133
• Methyl (4-methylbenzenesulfonyl)acetate
• NCGC00246561-01
• A828099
• methyl 2-(4-methylbenzenesulfonyl)acetate
• Methyl p-toluenesulfonylacetate
• STL190848
• METHYL P-TOLUENESULPHONYLACETATE
• DB-051764
• Methyl p-methylphenylsulfonylacetate
• Methyl 2-tosylacetate
• +Expand

• MDL： MFCD00025885
• InChIKey： JMUZMDKWJWSBCU-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H12O4S/c1-8-3-5-9(6-4-8)15(12,13)7-10(11)14-2/h3-6H,7H2,1-2H3
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)CC(=O)OC
• BRN： 2112364

Computed Properties

• Exact Mass: 228.04600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 228.046
• Heavy Atom Count: 15
• Complexity: 307
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 68.8A^2

Experimental Properties

• LogP: 2.02250
• PSA: 68.82000
• Refractive Index: 1.5350
• Boiling Point: 383.3°C at 760 mmHg
• Flash Point: 185.6°C
• Color/Form: liquid
• Solubility: Not determined
• Density: 1.24

Methyl P-Toluenesulfonylacetate Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25

Methyl P-Toluenesulfonylacetate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%